N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C18H20N2O6/c1-22-12-9-8-11(10-15(12)25-4)17(19)20-26-18(21)16-13(23-2)6-5-7-14(16)24-3/h5-10H,1-4H3,(H2,19,20)
• InChI Key: CKLWMWKLVPYLDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

N-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as DDB, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound belongs to the class of benzimidazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is not yet fully understood. However, it has been proposed that this compound inhibits the activity of certain enzymes that are involved in cell division and proliferation. This leads to the inhibition of tumor growth and the suppression of bacterial and fungal infections.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to inhibit the growth of new blood vessels, which is important for the growth and spread of tumors. This compound has also been found to have anti-inflammatory properties, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is its high purity and stability, which makes it easy to work with in laboratory experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One potential area of research is the development of new derivatives of this compound that may have improved anti-tumor or anti-microbial properties. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the development of new drugs that target similar pathways. Finally, further studies are needed to determine the safety and efficacy of this compound in vivo, which will be important for its potential use as a therapeutic agent.
In conclusion, N-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, or this compound, is a promising compound that has shown potential in the field of medicinal chemistry. Its anti-tumor and anti-microbial properties, as well as its anti-inflammatory effects, make it a potential candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide involves the reaction of 3,4-dimethoxybenzoic acid with 2,6-dimethoxybenzoyl chloride in the presence of a base, followed by the addition of a carboximidamide derivative. The reaction yields this compound as a white crystalline solid with a high purity.

Scientific Research Applications

N'-[(2,6-dimethoxybenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have anti-tumor properties and has been tested against various cancer cell lines. In addition, this compound has been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.